Cas no 959-28-4 ((E)-1,4-Diphenylbut-2-ene-1,4-dione)

(E)-1,4-Diphenylbut-2-ene-1,4-dione structure
959-28-4 structure
Product Name:(E)-1,4-Diphenylbut-2-ene-1,4-dione
CAS No:959-28-4
MF:C16H12O2
MW:236.265284538269
MDL:MFCD00003083
CID:83256
PubChem ID:87568625
Update Time:2024-10-25

(E)-1,4-Diphenylbut-2-ene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • trans-1,2-Dibenzoylethylene
    • Dibenzoylethylene
    • trans-1,4-Diphenyl-2-butene-1,4-dione
    • 1,2-Dibenzoylethylene, perdominantly trans, (trans-1,4-Diphenyl-2-butene-1,4-dione)
    • (2E)-1,4-diphenylbut-2-ene-1,4-dione
    • 1,2-Dibenzoylethylene
    • trans-1.4-Diphenyl-2-butene-1.4-dione
    • (2E)-1,4-diphenyl-2-buten-1,4-dione
    • (E)-1,2-Dibenzoylethene
    • (E)-1,2-DIBENZOYLETHYLENE
    • 4-diphenyl-4-dion(e)-2-butene-1
    • perdominantlytrans
    • trans-1,2-Diabenzoylbenzene
    • trans-1,4-diphenylbut-2-en-1,4-dione
    • trans-1,4-diphenylbut-2-ene-1,4-dione
    • trans-dibenzoylethylene
    • TRANS-DIPHENACYLIDENE
    • trans-Dibenzoylethene
    • 1,2-Dibenzoylethene
    • 1,4-Diphenyl-2-butene-1,4-dione
    • 2-BUTENE-1,4-DIONE, 1,4-DIPHENYL-
    • Ethylene, 1,2-dibenzoyl-
    • trans-1,2-(Dibenzoyl)ethylene
    • 2-Butene-1,4-dione, 1,4-diphenyl-, (E)-
    • (E)-1,4-Diphenyl-2-butene-1,4-dione
    • (E)-1,4-diphenyl-but-2-ene-1,4-dione
    • 2-Butene-1,4-dione, 1,4-diphenyl-, (2E)-
    • (2E)-1,4-diphenylbut-2-ene-1,4
    • (2E)-1,4-Diphenyl-2-butene-1,4-dione (ACI)
    • 2-Butene-1,4-dione, 1,4-diphenyl-, (E)- (8CI)
    • 2-Butene-1,4-dione, 1,4-diphenyl-, trans- (6CI)
    • (E)-Dibenzoylethylene
    • NSC 1983
    • trans-1,2-Bis(benzoyl)ethylene
    • trans-1,2-Dibenzoylethene
    • WLN: RV1U1VR
    • Z56756394
    • 2-Butene-1, 1,4-diphenyl-, (E)-
    • (2E)-1,4-Diphenyl-2-butene-1,4-dione #
    • 6N-723
    • DTXSID70883625
    • 2-Butene-1,4-dione,1,4-diphenyl-,(2E)-
    • NSC-1983
    • AE-848/01504029
    • USAF ND-57
    • BRN 1871333
    • 0-07-00-00812 (Beilstein Handbook Reference)
    • Ethylene,2-dibenzoyl-
    • CS-0204677
    • NSC28072
    • D2185
    • 2-Butene-1, 1,4-diphenyl-
    • (E)-1,4-diphenylbut-2-ene-1,4-dione
    • 2-Butene-1,4-dione,1,4-diphenyl-
    • NSC1983
    • NS00079849
    • 4070-75-1
    • SCHEMBL2954318
    • 1,4-Diphenylbut-2-ene-1,4-dione
    • 959-28-4
    • starbld0000826
    • HMS1757J15
    • D90008
    • trans-1,4-dione
    • 1,4-Diphenyl-but-2-ene-1,4-dione
    • trans-1,4-Diphenyl-2-butene-1,4-dione, 96%
    • AKOS001027092
    • MFCD00003083
    • NSC 28072
    • EINECS 223-780-6
    • NSC-28072
    • SCHEMBL2954324
    • EINECS 213-498-1
    • (E)-1,4-Diphenylbut-2-ene-1,4-dione
    • MDL： MFCD00003083
    • Inchi： 1S/C16H12O2/c17-15(13-7-3-1-4-8-13)11-12-16(18)14-9-5-2-6-10-14/h1-12H/b12-11+
    • InChI Key： WYCXGQSQHAXLPK-VAWYXSNFSA-N
    • SMILES： C(C1C=CC=CC=1)(=O)/C=C/C(C1C=CC=CC=1)=O
    • BRN： 1871333

Computed Properties

  • Exact Mass: 236.08400
  • Monoisotopic Mass: 236.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 34.1
  • Surface Charge: 0

Experimental Properties

  • Color/Form: yellow needle crystal
  • Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 109.0 to 112.0 deg-C
  • Boiling Point: 338.73°C (rough estimate)
  • Flash Point: 138.2ºC
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Almost insoluble (0.054 g/l) (25 º C),
  • PSA: 34.14000
  • LogP: 3.30840
  • Solubility: Not determined

(E)-1,4-Diphenylbut-2-ene-1,4-dione Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • RTECS：EM7000000
  • TSCA：Yes

(E)-1,4-Diphenylbut-2-ene-1,4-dione Customs Data

  • HS CODE：29143900

(E)-1,4-Diphenylbut-2-ene-1,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162168-1g
(E)-1,4-Diphenylbut-2-ene-1,4-dione
 959-28-4 >98.0%
1g
 ¥269.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162168-25G
trans-1,2-Dibenzoylethylene
 959-28-4 >98.0%
25G
 ￥2,005.00 2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162168-5G
(E)-1,4-Diphenylbut-2-ene-1,4-dione
 959-28-4 >98.0%
5g
 ¥829.90 2023-08-31
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D33209-5G
(E)-1,4-Diphenylbut-2-ene-1,4-dione
 959-28-4
5g
 ¥1031.03 2023-11-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
D33209-25G
(E)-1,4-Diphenylbut-2-ene-1,4-dione
 959-28-4
25g
 ¥3075.45 2023-11-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D870888-5g
trans-1,2-Dibenzoylethylene
 959-28-4 98%
5g
 1,228.00 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
OG518-1g
(E)-1,4-Diphenylbut-2-ene-1,4-dione
 959-28-4 98.0%(GC)
1g
 ￥294.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
OG518-5g
(E)-1,4-Diphenylbut-2-ene-1,4-dione
 959-28-4 98.0%(GC)
5g
 ￥866.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D2185-5G
trans-1,2-Dibenzoylethylene
 959-28-4 >98.0%(GC)
5g
 ¥550.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D2185-25G
trans-1,2-Dibenzoylethylene
 959-28-4 >98.0%(GC)
25g
 ¥2110.00 2024-04-15

(E)-1,4-Diphenylbut-2-ene-1,4-dione Production Method

Production Method 1

959-27-3 959-27-3
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Aluminum isopropoxide Solvents: Isopropanol
Reference
Reduction of unsaturated 1,4-diketones by aluminum isopropoxide
Lutz, Robert E.; Gillespie, J. S. Jr., Journal of the American Chemical Society, 1950, 72, 344-6

Production Method 2

98-86-2 98-86-2
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Diphenyl sulfoxide ,  Potassium persulfate Catalysts: Tetrabutylammonium iodide ;  10 min, 100 °C; 100 °C → rt
1.2 Solvents: Water ;  rt
Reference
Diastereoselective sp3-C-H Functionalization of Arylmethyl Ketones and Transformation of E- to Z-Products Through Photocatalysis
Rastogi, Gaurav K.; Deka, Bhaskar; Deb, Mohit L.; Baruah, Pranjal K., European Journal of Organic Chemistry, 2020, 2020(4), 424-428

Production Method 3

1071081-04-3 1071081-04-3
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol
Reference
The Ramberg-Backlund rearrangement
Paquette, Leo A., Organic Reactions (Hoboken, 1977, 25,

Production Method 4

72709-59-2 72709-59-2
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Sodium iodide Solvents: Dimethyl sulfoxide ;  2 min; cooled
Reference
Studies on NaI/DMSO-induced retro-Michael addition (RMA) reactions on some 1,5-dicarbonyl compounds
Rao, H. Surya Prakash; Jothilingam, S., Journal of Chemical Sciences (Bangalore, 2005, 117(1), 27-32

Production Method 5

959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Benzene
Reference
trans-Dibenzoylethylene
Lutz, R. E., Organic Syntheses, 1940, 20, 29-32

Production Method 6

13343-79-8 13343-79-8
959-28-4 959-28-4
Reaction Conditions
1.1 Catalysts: Silver triflate ,  [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene](1,1,1-… Solvents: Acetonitrile ,  Water ;  10 h, 80 °C; 80 °C → rt
1.2 Reagents: Selectfluor ;  rt; 12 h, 50 °C
Reference
ZnII- and AuI-Catalyzed Regioselective Hydrative Oxidations of 3-En-1-ynes with Selectfluor. Realization of 1,4-Dioxo and 1,4-Oxohydroxy Functionalizations
Jadhav, Appaso Mahadev; Gawade, Sagar Ashok; Vasu, Dhananjayan; Dateer, Ramesh B.; Liu, Rai-Shung, Chemistry - A European Journal, 2014, 20(7), 1813-1817

Production Method 7

3282-32-4 3282-32-4
959-28-4 959-28-4
Reaction Conditions
1.1 Catalysts: Nickelocene Solvents: Cyclohexane ;  1 h, 50 °C; 18 h, reflux
Reference
An approach to the synthesis of stipitatic acid
Maupin, Paul Hutsell II, 1983, , ,

Production Method 8

3282-32-4 3282-32-4
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Copper Solvents: Benzene
Reference
The copper-catalyzed decomposition of diazo ketones
Yates, Peter, Journal of the American Chemical Society, 1952, 74, 5376-81

Production Method 9

859-65-4 859-65-4
959-28-4 959-28-4
Reaction Conditions
1.1 Catalysts: Cyclobutenediylium, 1,3-dihydroxy-2,4-bis(2,3,6,7-tetrahydro-8-hydroxy-1,1,7,7-t… Solvents: 1,2-Dichloroethane ;  24 h, rt
Reference
Squaraines as near-infrared photocatalysts for organic reactions
Sellet, Nicolas; Sebbat, Malik; Elhabiri, Mourad; Cormier, Morgan; Goddard, Jean-Philippe, Chemical Communications (Cambridge, 2022, 58(99), 13759-13762

Production Method 10

959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
Syntheses and applications of vinylstannanes
Darwish, Alla, 2009, , 71(1),

Production Method 11

859-65-4 859-65-4
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: (+)-(Camphorsulfonyl)oxaziridine Solvents: Dichloromethane
Reference
Chemistry of oxaziridines. 12. Oxidation of alkylidenetriphenylphosphoranes with N-sulfonyloxaziridines
Davis, Franklin A.; Chen, Bang Chi, Journal of Organic Chemistry, 1990, 55(1), 360-3

Production Method 12

495-71-6 495-71-6
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Iodine Catalysts: Copper bromide (CuBr2) Solvents: Dimethylformamide ;  20 h, 80 °C
Reference
A Highly Tunable Stereoselective Dimerization of Methyl Ketone: Efficient Synthesis of E- and Z-1,4-Enediones
Xu, Kun; Fang, Yang; Yan, Zicong; Zha, Zhenggen; Wang, Zhiyong, Organic Letters, 2013, 15(9), 2148-2151

Production Method 13

495-71-6 495-71-6
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Oxygen Catalysts: Cupric acetate ,  Palladium diacetate Solvents: Dimethyl sulfoxide ;  48 h, 80 °C
Reference
Aerobic Oxidative Dehydrogenation of Ketones to 1,4-Enediones
Zhao, Bao-Yin; Zhang, Xing-Long; Guo, Rui-Li; Wang, Meng-Yue; Gao, Ya-Ru ; et al, Organic Letters, 2021, 23(4), 1216-1221

Production Method 14

32147-16-3 32147-16-3
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Trimethyl phosphite Solvents: Toluene
Reference
Debromination with trialkyl phosphite
Dershowitz, S.; Proskauer, S., Journal of Organic Chemistry, 1961, 26, 3595-6

Production Method 15

3708-04-1 3708-04-1
70-11-1 70-11-1
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  5 min, rt
1.2 Solvents: Acetone ;  4 h, reflux
Reference
Synthesis of (E)-1,4-diaryl-2-butene-1,4-diones
Chan, Chieh-Kai; Chang, Meng-Yang, ARKIVOC (Gainesville, 2016, (5), 390-405

Production Method 16

859-65-4 859-65-4
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Pyridinium, 1-fluoro-2,4,6-trimethyl-, 1,1,1-trifluoromethanesulfonate (1:1) Solvents: Tetrahydrofuran ,  Water
Reference
Reaction of N-fluoropyridinium salts with Wittig reagents: a novel and convenient approach to symmetric trans-olefins
Kiselyov, Alexander S., Tetrahedron Letters, 1994, 35(48), 8951-4

Production Method 17

70-11-1 70-11-1
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Sodium p-toluenesulfinate ,  Oxygen Solvents: Dimethylformamide ;  12 h, rt
Reference
Synthesis of (E)-1,4-Enediones from α-Halo Ketones Through a Sodium Sulfinate Mediated Reaction
Li, Su-Yi; Wang, Xiao-Bing; Jiang, Neng; Kong, Ling-Yi, European Journal of Organic Chemistry, 2014, 2014(36), 8035-8039

Production Method 18

959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
A new method of preparing dibenzoylethylene and related compounds
Conant, J. B.; Lutz, R. E., Journal of the American Chemical Society, 1923, 45, 1303-7

Production Method 19

20718-17-6 20718-17-6
959-28-4 959-28-4
Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile Catalysts: Copper acetylacetonate Solvents: 1,2-Dichloroethane ;  4 h, 60 °C
Reference
Copper-catalyzed reaction of acylmethylide sulfur ylides with dialkyl azodicarboxylates
Zhou, Bing-nan; Dong, Jun; Xu, Jia-xi, Huaxue Shiji, 2019, 41(9), 899-904

Production Method 20

959-28-4 959-28-4
Reaction Conditions
Reference
Asymmetric diastereoselective synthesis of spirocyclopropane derivatives of oxindole
Oseka, Maksim; Noole, Artur; Zari, Sergei; Oeeren, Mario; Jaerving, Ivar; et al, European Journal of Organic Chemistry, 2014, 2014(17), 3599-3606

(E)-1,4-Diphenylbut-2-ene-1,4-dione Raw materials

(E)-1,4-Diphenylbut-2-ene-1,4-dione Preparation Products

(E)-1,4-Diphenylbut-2-ene-1,4-dione Related Literature

Related Categories

959-28-4 ((E)-1,4-Diphenylbut-2-ene-1,4-dione) Related Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.